Cas no 528521-73-5 (Methanesulfonic acid, 1,1,1-trifluoro-, 1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl] ester)

• Product Name: Methanesulfonic acid, 1,1,1-trifluoro-, 1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl] ester
• CAS No: 528521-73-5
• MF: C₁₉H₁₄F₆O₆S₂
• MW: 516.4
• CID: 358642
• PubChem ID: 102350288
• Update Time: 2024-11-06

Methanesulfonic acid, 1,1,1-trifluoro-, 1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl] ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-,(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl ester
• Methanesulfonic acid, 1,1,1-trifluoro-, 1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl] ester
• Methanesulfonic acid, 1,1,1-trifluoro-, 1,1′-[(1S)-2,2′,3,3′-tetrahydro-1,1′-spirobi[1H-indene]-7,7′-diyl] ester (ACI)
• (S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[indene]-7,7'-diyl bis(trifluoromethanesulfonate)
• 528521-73-5
• SCHEMBL17747376

• Inchi： 1S/C19H14F6O6S2/c20-18(21,22)32(26,27)30-13-5-1-3-11-7-9-17(15(11)13)10-8-12-4-2-6-14(16(12)17)31-33(28,29)19(23,24)25/h1-6H,7-10H2
• InChI Key： YJPCCFNAKGAGKJ-UHFFFAOYSA-N
• SMILES： [C@]12(C3=C(C=CC=C3OS(C(F)(F)F)(=O)=O)CC1)C1=C(C=CC=C1OS(C(F)(F)F)(=O)=O)CC2

Computed Properties

• Exact Mass: 516.01359948g/mol
• Monoisotopic Mass: 516.01359948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 104Ų